Cas no 284474-50-6 (4'-Chloroacetophenone-2',3',5',6'-d4)

• Product Name: 4'-Chloroacetophenone-2',3',5',6'-d4
• CAS No: 284474-50-6
• MF: C₈H₇ClO
• MW: 158.618228197098
• CID: 248467
• PubChem ID: 16213516
• Update Time: 2025-04-19

4'-Chloroacetophenone-2',3',5',6'-d4 Chemical and Physical Properties

Names and Identifiers

• Ethanone,1-(4-chlorophenyl-2,3,5,6-d4)- (9CI)
• 4'-CHLOROACETOPHENONE, [2',3',5',6'-D4]
• 4'-Chloroacetophenone-2',3',5',6'-d4
• HY-W015548S
• 1-[4-Chloro(~2~H_4_)phenyl]ethan-1-one
• D98157
• 1-[4-chloro(2,3,5,6-?H?)phenyl]ethan-1-one
• DTXSID70584009
• 284474-50-6
• 4'-Chloroacetophenone-2',3',5',6'-d4, 98 atom % D
• 1-(4-Chlorophenyl)ethanone-d4
• SCHEMBL4106822
• 1-(4-chloro-2,3,5,6-tetradeuteriophenyl)ethanone
• CS-0568769

• Inchi： 1S/C8H7ClO/c1-6(10)7-2-4-8(9)5-3-7/h2-5H,1H3/i2D,3D,4D,5D
• InChI Key： BUZYGTVTZYSBCU-QFFDRWTDSA-N
• SMILES： ClC1C([2H])=C([2H])C(C(C)=O)=C([2H])C=1[2H]

Computed Properties

• Exact Mass: 158.0436495g/mol
• Monoisotopic Mass: 158.0436495g/mol
• Isotope Atom Count: 4
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: nothing
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Color/Form: Liquid
• Density: 1.192 g/mL at 25 °C
• Melting Point: 14-18 °C(lit.)
• Boiling Point: 232 °C(lit.)
• Flash Point: 194 °F
• Refractive Index: n20/D 1.5549(lit.)
• Solubility: Not determined

4'-Chloroacetophenone-2',3',5',6'-d4 Security Information

• Hazardous Material transportation number：UN 3416 6.1/PG 2
• WGK Germany：3
• Hazard Category Code： 22-36/37/38-41-37/38-26
• Safety Instruction： 26-27-36/37/39-45-28
• Hazardous Material Identification：
• Risk Phrases：22-36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones